Cas no 111600-95-4 (1H-Imidazole, 1-methyl-5-(phenylethynyl)-)

• Product Name: 1H-Imidazole, 1-methyl-5-(phenylethynyl)-
• CAS No: 111600-95-4
• MF: C₁₂H₁₀N₂
• MW: 182.221202373505
• CID: 3612155
• PubChem ID: 9834130
• Update Time: 2025-04-22

1H-Imidazole, 1-methyl-5-(phenylethynyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole, 1-methyl-5-(phenylethynyl)-
• 1H-Imidazole, 1-methyl-5-(2-phenylethynyl)-
• AKOS040815900
• 1-methyl-5-(2-phenylethynyl)-1H-imidazole
• SCHEMBL6208653
• 111600-95-4
• F2167-5358

• Inchi： 1S/C12H10N2/c1-14-10-13-9-12(14)8-7-11-5-3-2-4-6-11/h2-6,9-10H,1H3
• InChI Key： NMVDYHCVYLHJGV-UHFFFAOYSA-N
• SMILES： C1N(C)C(C#CC2=CC=CC=C2)=CN=1

Computed Properties

• Exact Mass: 182.084398327Da
• Monoisotopic Mass: 182.084398327Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 17.8Ų